Cas no 1871374-45-6 (1-benzyl-4-(1,3-dimethyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-benzyl-4-(1,3-dimethyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid
• CAS No: 1871374-45-6
• MF: C₁₇H₂₁N₃O₂
• MW: 299.367543935776
• MDL: MFCD30497721
• CID: 5221110
• PubChem ID: 130165478
• Update Time: 2025-08-03

1-benzyl-4-(1,3-dimethyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 4-(1,3-dimethyl-1H-pyrazol-4-yl)-1-(phenylmethyl)-
• 1-benzyl-4-(1,3-dimethyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid

• MDL： MFCD30497721
• Inchi： 1S/C17H21N3O2/c1-12-14(9-19(2)18-12)15-10-20(11-16(15)17(21)22)8-13-6-4-3-5-7-13/h3-7,9,15-16H,8,10-11H2,1-2H3,(H,21,22)
• InChI Key： PXNIGDCUGGKWPD-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)CC(C2=CN(C)N=C2C)C(C(O)=O)C1

Additional information on 1-benzyl-4-(1,3-dimethyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid

1-Benzyl-4-(1,3-Dimethyl-1H-Pyrazol-4-Yl)Pyrrolidine-3-Carboxylic Acid: A Comprehensive Overview

The compound 1-benzyl-4-(1,3-dimethyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid (CAS No. 1871374-45-6) is a structurally complex organic molecule with significant potential in various fields of chemical and pharmaceutical research. This compound has garnered attention due to its unique pyrrolidine core, which is substituted with a benzyl group, a pyrazole ring, and a carboxylic acid moiety. The combination of these functional groups makes it a versatile molecule with diverse applications.

Recent studies have highlighted the importance of pyrrolidine derivatives in drug discovery, particularly in the development of bioactive compounds with potential therapeutic applications. The benzyl group attached to the pyrrolidine ring contributes to the molecule's lipophilicity, enhancing its ability to cross biological membranes. This property is crucial for designing drugs that target intracellular pathways. Additionally, the presence of the pyrazole ring introduces electronic and steric effects that can modulate the molecule's reactivity and bioavailability.

The carboxylic acid moiety in this compound plays a critical role in its chemical reactivity and functional versatility. It can participate in various biochemical reactions, such as hydrogen bonding and metal coordination, which are essential for enzyme inhibition and receptor binding. Recent research has focused on exploiting these properties to develop novel inhibitors for kinases and other enzymes involved in disease pathways.

One of the most promising applications of this compound lies in its potential as an anti-inflammatory agent. Studies have shown that certain pyrrolidine derivatives exhibit potent anti-inflammatory activity by inhibiting cyclooxygenase (COX) enzymes. The substitution pattern in this compound suggests that it may have enhanced selectivity for COX-2 over COX-1, making it a potential candidate for treating inflammatory diseases such as arthritis without causing gastrointestinal side effects.

In addition to its anti-inflammatory properties, this compound has also been investigated for its antitumor activity. Preclinical studies have demonstrated that it can induce apoptosis in cancer cells by modulating key signaling pathways such as the PI3K/AKT/mTOR pathway. The pyrazole ring is believed to play a significant role in this activity by stabilizing interactions with critical protein targets.

The synthesis of 1-benzyl-4-(1,3-dimethyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the pyrrolidine ring through cyclization reactions, followed by substitution reactions to introduce the benzyl and pyrazole groups. The final step involves the introduction of the carboxylic acid group through oxidation or hydrolysis reactions.

Recent advancements in green chemistry have led to more efficient and environmentally friendly methods for synthesizing this compound. For instance, microwave-assisted synthesis has been employed to accelerate reaction times while reducing energy consumption. These methods not only improve the scalability of production but also align with current sustainability goals in pharmaceutical manufacturing.

The structural complexity of this compound presents both challenges and opportunities for researchers. On one hand, its intricate architecture requires precise control during synthesis to ensure high purity and consistency. On the other hand, this complexity offers a platform for further modification and optimization to enhance its pharmacokinetic properties.

Looking ahead, there is significant potential for exploring the use of this compound as a building block in drug design. Its modular structure allows for easy substitution at various positions on the pyrrolidine ring, enabling researchers to create libraries of related compounds for high-throughput screening.

In conclusion, 1-benzyl-4-(1,3-dimethyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid represents a valuable addition to the arsenal of bioactive molecules available for drug discovery. With its unique combination of functional groups and promising biological activities, this compound is poised to play a significant role in advancing therapeutic interventions across multiple disease areas.